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5(S)-HpEPE 5(S)-HpEPE 5(S)-HpEPE is a monohydroperoxy polyunsaturated fatty acid produced by the action of 5-LO on EPA. It is metabolized to LTA5, a key intermediate in the formation of the 5-series leukotrienes. Alternatively, 5(S)-HpEPE is reduced to 5(S)-HEPE by peroxidases.
Brand Name: Vulcanchem
CAS No.: 143292-98-2
VCID: VC0163660
InChI: InChI=1S/C20H30O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(24-23)17-15-18-20(21)22/h3-4,6-7,9-10,12-14,16,19,23H,2,5,8,11,15,17-18H2,1H3,(H,21,22)/b4-3-,7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
SMILES: CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)OO
Molecular Formula: C20H30O4
Molecular Weight: 334.4 g/mol

5(S)-HpEPE

CAS No.: 143292-98-2

Reference Standards

VCID: VC0163660

Molecular Formula: C20H30O4

Molecular Weight: 334.4 g/mol

5(S)-HpEPE - 143292-98-2

CAS No. 143292-98-2
Product Name 5(S)-HpEPE
Molecular Formula C20H30O4
Molecular Weight 334.4 g/mol
IUPAC Name (5S,6E,8Z,11Z,14Z,17Z)-5-hydroperoxyicosa-6,8,11,14,17-pentaenoic acid
Standard InChI InChI=1S/C20H30O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(24-23)17-15-18-20(21)22/h3-4,6-7,9-10,12-14,16,19,23H,2,5,8,11,15,17-18H2,1H3,(H,21,22)/b4-3-,7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
Standard InChIKey NKXYOIJDQPQELO-GHWNLOBHSA-N
Isomeric SMILES CC/C=C\C/C=C\C/C=C\C/C=C\C=C\[C@H](CCCC(=O)O)OO
SMILES CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)OO
Canonical SMILES CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)OO
Description 5(S)-HpEPE is a monohydroperoxy polyunsaturated fatty acid produced by the action of 5-LO on EPA. It is metabolized to LTA5, a key intermediate in the formation of the 5-series leukotrienes. Alternatively, 5(S)-HpEPE is reduced to 5(S)-HEPE by peroxidases.
Synonyms 5S-hydroperoxy-6E,8Z,11Z,14Z,17Z-eicosapentaenoic acid
Reference 1.Kulkarni, P.S.,Kaufman, P.L., and Srinivasan, B.D. Eicosapentaenoic acid metabolism in cynomolgus and rhesus conjunctiva and eyelid. Journal of Ocular Pharmacology 3, 349-356 (1987).
PubChem Compound 5283184
Last Modified Nov 11 2021
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